Cas no 2175581-29-8 (3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one)

• Product Name: 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one
• CAS No: 2175581-29-8
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 6015510
• PubChem ID: 132327030
• Update Time: 2025-06-08

3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2175581-29-8
• AKOS033934973
• EN300-7531976
• 1-Methyl-3-(4-prop-2-enoylpiperazin-1-yl)pyrazin-2-one
• 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one
• 1-methyl-3-[4-(prop-2-enoyl)piperazin-1-yl]-1,2-dihydropyrazin-2-one

• Inchi： 1S/C12H16N4O2/c1-3-10(17)15-6-8-16(9-7-15)11-12(18)14(2)5-4-13-11/h3-5H,1,6-9H2,2H3
• InChI Key： ZACKPJHXCIPEDZ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN(C2C(N(C)C=CN=2)=O)CC1

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one

3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one: A Comprehensive Overview

The compound 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one, with the CAS number 2175581-29-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrazine ring fused with a ketone group and an acryloyl-substituted piperazine moiety. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of acryloyl piperazine derivatives in the design of bioactive molecules. Piperazine, a six-membered ring containing two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. The substitution of piperazine with an acryloyl group introduces additional functionality, such as conjugation and potential for metal coordination, which can enhance the compound's bioactivity.

The pyrazine ring in 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one is another key structural feature. Pyrazine derivatives are known for their ability to act as ligands in metalloenzyme inhibition and as building blocks in the construction of complex heterocycles. The methyl group at position 1 of the pyrazine ring adds further complexity to the molecule, potentially influencing its solubility, stability, and interaction with biological systems.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a one-pot reaction between an acryloyl chloride and a methyl-substituted pyrazine derivative. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product. The use of microwave-assisted synthesis was also explored, demonstrating its potential to accelerate reaction times while maintaining product quality.

The pharmacological properties of 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one have been investigated in several in vitro assays. Early studies suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored, highlighting its potential role in treating neurological disorders.

In terms of computational studies, molecular docking simulations have revealed that this compound can bind effectively to several protein targets, including those involved in inflammation and oxidative stress. These findings underscore its potential as a multi-target drug candidate. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity and stability under different conditions.

The environmental impact of this compound has also been considered in recent studies. Research indicates that it exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly. However, further studies are needed to fully assess its biodegradability and long-term ecological effects.

In conclusion, 3-(4-Acryloylpiperazin-1-yl)-1-methylpyrazin-2(1H)-one represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. Its unique structure, coupled with its promising pharmacological properties, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is likely to reveal even more exciting applications in medicine and beyond.